N-(3,4-difluorophenyl)-5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-5-ethyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C21H16F2N4O2/c1-2-26-11-15(20(28)24-13-8-9-17(22)18(23)10-13)19-16(12-26)21(29)27(25-19)14-6-4-3-5-7-14/h3-12H,2H2,1H3,(H,24,28)
• InChI Key: YXQBKZBEBZQCQN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C21H16F2N4O2
• Molecular Weight: 394.4 g/mol

Description

This compound is a pyrazolopyridine derivative with multiple functional groups, including a carboxamide group attached to a difluorophenyl ring, an ethyl group, and a phenyl ring. Pyrazolopyridines are a class of compounds that have been studied for their diverse biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, pyrazolopyridines can generally be synthesized through multi-step reactions involving the formation of the pyrazole ring followed by cyclization to form the pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazolopyridine core, with various substituents. The difluorophenyl group, ethyl group, and phenyl group would contribute to the overall polarity, steric hindrance, and potential for intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For instance, the carboxamide could participate in condensation reactions, and the aromatic rings could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the polar carboxamide group and aromatic rings could impact its solubility, while the ethyl and phenyl groups could affect its lipophilicity.

Scientific Research Applications

Medicinal Chemistry

The synthesis of 1,2,3-triazole-fused pyrazines and pyridazines has led to compounds with promising medicinal properties. Researchers have investigated their potential as inhibitors of specific proteins and receptors. Notably, these heterocycles have been explored in the following contexts:

• c-Met Inhibition : Some derivatives of this compound exhibit potent mesenchymal–epithelial transition factor (c-Met) protein kinase inhibition. .
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Polymer Building Blocks

These heterocycles have found applications in materials science. Researchers have incorporated them into polymers used in solar cells. .

BACE-1 Inhibition

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Synthetic Routes

The synthesis of 1,2,3-triazole-fused pyrazines and pyridazines involves cyclization methods, including reactions with hydrazine hydrate and dicarbonyl 1,2,3-triazoles. .

Structural Diversity

The compound exists in different forms depending on the nitrogen atom’s position in the fused ring system. These include:

Mechanism of Action

Target of action

Compounds with similar structures have been found to interact with various targets in the body. For example, pyridine derivatives have been found to bind with high affinity to multiple receptors .

Mode of action

The mode of action of such compounds often involves binding to a specific target, such as a protein or enzyme, and modulating its activity. The presence of the pyridine nitrogen has traditionally been assumed to be protonated in enzyme active sites, with the protonated pyridine ring providing resonance stabilization of carbanionic intermediates .

Biochemical pathways

The specific pathways affected would depend on the targets of the compound. For example, some pyridine derivatives have been found to inhibit the p38 MAP kinase, effectively inhibiting LPS-stimulated TNF| [alpha]|, IL-6 and IL-1| [beta]| production .

Result of action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For example, some compounds with similar structures have been found to have antiviral, anti-inflammatory, and anticancer activities .

Future Directions

Further studies could explore the synthesis, characterization, and biological activity of this compound. Given the biological relevance of pyrazolopyridines, this compound could potentially serve as a lead compound in drug discovery.